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Compound of Interest

Compound Name: NSC23925
CAS No.: 858474-14-3
Cat. No.: B609657
Get Quote
. J

This document provides comprehensive guidance on the proper handling and disposal of
NSC23925 (CAS No. 858474-14-3), a P-glycoprotein (Pgp) inhibitor. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to minimize
environmental impact. NSC23925 is classified as a hazardous substance, and all waste
generated from its use must be managed accordingly.

Hazard Identification and Classification

NSC23925 is categorized as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] All materials that have come into contact with NSC23925 are considered potentially
contaminated and must be handled as hazardous waste.[2]
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GHS Classification (in accordance with 29
CFR 1910)

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Aquatic Toxicity Category 1
Chronic Aquatic Toxicity Category 1

waalt text
Pictogram

lalt text
Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P273: Avoid release to the
environment. P301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwell. P330: Rinse mouth. P391.:
Collect spillage. P501: Dispose of
contents/container to an approved waste

disposal plant.[1]

Personal Protective Equipment (PPE)

Before beginning any handling or disposal procedures, all personnel must be equipped with the

appropriate PPE.

o Gloves: Wear double chemotherapy-grade nitrile gloves. Change the outer glove

immediately if contaminated.[3]

o Eye Protection: Use safety goggles with side shields.[1]
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» Lab Coat: A non-permeable, solid-front gown with long sleeves and tight-fitting cuffs is
required.[3]

o Respiratory Protection: A suitable respirator should be used when handling the powder form
to avoid dust formation.[1]

Step-by-Step Disposal Protocol

The disposal of NSC23925 and associated waste must be conducted in a manner that
prevents exposure and environmental contamination. Under no circumstances should this
chemical or its waste be disposed of down the drain or in regular trash.[4][5]

Step 1: Segregation of Waste

At the point of generation, immediately segregate all NSC23925 waste from other laboratory
waste streams.[6] This includes:

e Non-Trace (Bulk) Chemical Waste: Unused or expired NSC23925 powder, stock solutions,
and any material with visible contamination or containing more than trace amounts.[7]

e Trace-Contaminated Solid Waste: Items with minimal residual contamination, such as used
PPE (gloves, gowns), empty vials, plasticware, and absorbent pads.[7][8]

o Contaminated Sharps: Needles, syringes, and other sharps contaminated with NSC23925.

[8]
Step 2: Waste Containment
e Non-Trace (Bulk) Waste:

o Collect unused NSC23925 powder and solutions in their original container if possible, or in
a designated, leak-proof, and sealable hazardous waste container.[4]

o The container must be compatible with the chemical. For NSC23925, glass or high-density
polyethylene (HDPE) is appropriate.

o Label the container clearly with a "Hazardous Waste" tag, identifying the contents as
"NSC23925" and noting its hazardous properties (Toxic, Ecotoxic).[6]
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e Trace-Contaminated Solid Waste:

o Place all contaminated disposable items (e.g., gloves, absorbent pads) into a designated
yellow chemotherapy waste bag.[8]

o Once the bag is three-quarters full, seal it securely and place it inside a rigid, leak-proof
secondary container, also labeled as "Chemotherapeutic Waste".[2][5]

e Contaminated Sharps:

o Dispose of all contaminated sharps directly into a designated yellow, puncture-proof
sharps container specifically labeled for chemotherapy waste.[3][8]

o Do not overfill the container; seal it when it is three-quarters full.[6]
Step 3: Storage and Collection

o Store all sealed hazardous waste containers in a designated, secure Satellite Accumulation
Area (SAA) away from incompatible materials like strong acids, alkalis, and oxidizing agents.

[1][6]

o Follow your institution's procedures to schedule a waste pickup. Contact your Environmental
Health and Safety (EHS) department for specific schedules and requirements.[2][5]

Step 4: Decontamination

» All surfaces and equipment that may have come into contact with NSC23925 must be
decontaminated.

» Use a detergent solution to clean the area, followed by a rinse with sterile water.[2] All
cleaning materials must be disposed of as trace-contaminated solid waste.[2]

Emergency Procedures: Spill Cleanup

o Small Spills (<5 mL):

o Alert personnel in the immediate area.
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o Wearing full PPE, cover the spill with absorbent pads.

o Clean the area with a detergent solution and then rinse with water.

o Collect all cleanup materials in a yellow chemotherapy waste bag for disposal.[3]
e Large Spills (>5 mL):

o Evacuate the area immediately.

o Prevent others from entering.

o Contact your institution's EHS or emergency response team for assistance.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper segregation and
disposal of waste generated from work with NSC23925.
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Waste Generation
(Working with NSC23925)
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sharp object?
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(unused, expired, >3% residue)?

\
Place in Yellow
'Chemo Sharps' Container

Place in Yellow
'‘Chemotherapeutic Waste' Bag

Place in sealed, labeled
Hazardous Waste Container
(e.g., glass bottle)

Place sealed bag in rigid
secondary container

Store in designated Satellite
Accumulation Area (SAA)

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of NSC23925 |laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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